Cas no 36699-87-3 (methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate)

• Product name: methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate
• CAS No: 36699-87-3
• MF: C₁₀H₁₄O₄
• MW: 198.21576
• CID: 321395
• PubChem ID: 3015856

methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate
• Methyl 2-hydroxy-3,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
• DTXSID90957933
• EINECS 253-159-5
• 36699-87-3
• AKOS024325200
• NS00058985
• METHYL 3,6-DIMETHYL-4-HYDROXY-2-OXO-3-CYCLOHEXENE-1-CARBOXYLATE

• Inchi： InChI=1S/C10H14O4/c1-5-4-7(11)6(2)9(12)8(5)10(13)14-3/h5,8,12H,4H2,1-3H3
• InChI Key： GRUZVKBJCPADAL-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(=O)CC(C)C1C(OC)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 63.6